Cas no 1256358-87-8 (3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1256358-87-8
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• CID: 828628
• PubChem ID: 72211742
• Update Time: 2026-04-29

3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Experimental Properties

• PSA: 40.58000
• LogP: 1.38940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Exploring the Versatile Applications and Properties of 3-Methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1256358-87-8)

In the ever-evolving field of organic chemistry, 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1256358-87-8) has emerged as a compound of significant interest. This boronic ester derivative, characterized by its unique pyridine backbone and tetramethyl-1,3,2-dioxaborolane moiety, plays a pivotal role in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in pharmaceuticals, agrochemicals, and materials science, making it a subject of frequent searches in scientific databases and AI-driven research tools.

The molecular structure of 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine combines the electron-rich pyridine ring with a boronate ester functional group. This combination imparts unique reactivity patterns that are particularly valuable in Suzuki-Miyaura cross-coupling reactions, a topic that consistently trends in organic chemistry forums and academic discussions. The presence of the methoxy group at the 3-position further enhances the compound's stability and solubility in organic solvents, addressing common challenges faced in synthetic workflows.

Recent advancements in boron chemistry have spotlighted compounds like 1256358-87-8 due to their role in developing novel therapeutic agents. The pharmaceutical industry shows growing interest in such pyridine-boronate derivatives for their potential in creating kinase inhibitors and other targeted therapies. This aligns with current healthcare trends focusing on precision medicine and personalized treatment approaches, topics that dominate medical research queries across search engines.

From a materials science perspective, 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine contributes to the development of advanced organic electronic materials. Its ability to participate in conjugated polymer systems makes it valuable for organic light-emitting diodes (OLEDs) and photovoltaic applications. These applications resonate with the global push toward sustainable energy solutions, another highly searched topic in technical and environmental circles.

The synthetic versatility of CAS 1256358-87-8 extends to its use as a building block in metal-organic frameworks (MOFs). Researchers investigating gas storage, separation technologies, and catalysis frequently explore such boron-containing compounds. This connection to cutting-edge materials research ensures the compound remains relevant in academic publications and patent applications worldwide.

Quality control and characterization of 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly 11B NMR, provides crucial insights into the compound's purity and structural integrity. These analytical aspects represent common search queries among chemists verifying compound specifications or troubleshooting synthetic procedures.

Storage and handling recommendations for 1256358-87-8 emphasize standard laboratory practices for boronic ester compounds. While not classified as hazardous under normal conditions, proper storage under inert atmosphere and protection from moisture maximize shelf life and maintain reactivity—a practical consideration frequently sought by laboratory technicians and inventory managers.

The commercial availability of 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine through specialty chemical suppliers has expanded in recent years, reflecting growing demand. Procurement specialists often search for bulk pricing, international suppliers, and custom synthesis options, making this commercial information valuable for SEO optimization in chemical marketing content.

Future research directions for this compound likely involve exploring its chiral derivatives and applications in asymmetric synthesis. The intersection of boron chemistry with chiral catalysis represents a vibrant area of investigation, as evidenced by increasing publications in top-tier chemistry journals. This forward-looking perspective addresses the queries of researchers planning long-term projects in synthetic methodology development.

In conclusion, 3-methoxy-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1256358-87-8) stands as a multifaceted compound bridging fundamental research and practical applications. Its relevance to pharmaceutical development, advanced materials, and sustainable technologies ensures continued interest from both academic and industrial sectors. The compound's unique structural features and reactivity profile position it as a valuable tool in the modern chemist's repertoire, answering numerous search queries across scientific and industrial platforms.